Cas no 2090435-60-0 (7-ethyl-6-methyl-1-benzothiophene-2-carboxylic acid)

• Product Name: 7-ethyl-6-methyl-1-benzothiophene-2-carboxylic acid
• CAS No: 2090435-60-0
• MF: C₁₂H₁₂O₂S
• MW: 220.287482261658
• CID: 6212087
• PubChem ID: 131448931
• Update Time: 2025-06-11

7-ethyl-6-methyl-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-6-methyl-1-benzothiophene-2-carboxylic acid
• EN300-1592398
• 2090435-60-0

• Inchi： 1S/C12H12O2S/c1-3-9-7(2)4-5-8-6-10(12(13)14)15-11(8)9/h4-6H,3H2,1-2H3,(H,13,14)
• InChI Key： UELMWVYVQRKYSO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=CC=C(C)C(CC)=C12

Computed Properties

• Exact Mass: 220.05580079g/mol
• Monoisotopic Mass: 220.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 65.5Ų

Additional information on 7-ethyl-6-methyl-1-benzothiophene-2-carboxylic acid

Introduction to 7-ethyl-6-methyl-1-benzothiophene-2-carboxylic acid (CAS No. 2090435-60-0)

7-ethyl-6-methyl-1-benzothiophene-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2090435-60-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiophene family, a class of molecules characterized by a fused benzene ring and a thiophene ring, which are known for their diverse biological activities and potential applications in drug discovery.

The structural framework of 7-ethyl-6-methyl-1-benzothiophene-2-carboxylic acid consists of a benzothiophene core with ethyl and methyl substituents at the 7th and 6th positions, respectively, and a carboxylic acid functional group at the 2nd position. This specific arrangement of functional groups imparts unique chemical and pharmacological properties to the molecule, making it a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in benzothiophene derivatives due to their demonstrated efficacy in modulating biological pathways associated with inflammation, cancer, and neurological disorders. The presence of the carboxylic acid group in 7-ethyl-6-methyl-1-benzothiophene-2-carboxylic acid suggests potential for salt formation, which can enhance solubility and bioavailability, critical factors for drug development.

One of the most compelling aspects of this compound is its potential role as a scaffold for the development of novel therapeutic agents. Researchers have been exploring its derivatives as inhibitors of enzymes involved in disease pathways. For instance, studies have indicated that certain benzothiophene-based compounds can interact with target proteins in ways that disrupt pathological processes. The ethyl and methyl substituents may influence the compound's binding affinity and selectivity, making it an attractive starting point for structure-activity relationship (SAR) studies.

The carboxylic acid moiety at the 2-position of 7-ethyl-6-methyl-1-benzothiophene-2-carboxylic acid also opens up possibilities for further chemical modifications. This group can be used to form esters, amides, or other derivatives that could enhance pharmacological properties such as metabolic stability or cell membrane permeability. Such modifications are often crucial in optimizing drug candidates for clinical use.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 7-ethyl-6-methyl-1-benzothiophene-2-carboxylic acid for potential biological activity. High-throughput virtual screening (HTVS) and molecular docking simulations have been employed to identify promising scaffolds that could interact with biological targets relevant to human diseases. The benzothiophene core is known to exhibit good binding affinity with various enzymes and receptors, making it a valuable component in drug design.

In addition to its pharmacological potential, 7-ethyl-6-methyl-1-benzothiophene-2-carboxylic acid has shown promise in material science applications. The unique electronic properties of benzothiophene derivatives make them suitable candidates for organic semiconductors and optoelectronic materials. Research has demonstrated that these compounds can be integrated into organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced materials that require efficient charge transport.

The synthesis of 7-ethyl-6-methyl-1-benzothiophene-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by functional group transformations such as reduction or oxidation. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one more efficiently, reducing costs and improving scalability for industrial applications.

The compound's stability under various conditions is another critical factor to consider in its development. Studies have been conducted to evaluate its thermal stability, solubility in different solvents, and resistance to degradation under physiological conditions. These parameters are essential for determining its suitability for formulation into pharmaceutical products or integration into materials that require long-term stability.

Evaluation of 7-ethyl-6-methyl-1-benzothiophene-2-carboxylic acid also involves toxicological assessments to ensure safety profiles are favorable for further development. In vitro assays are commonly used to assess potential toxicity on various cell lines, while computational models can predict adverse effects based on structural features. Such evaluations are part of the broader effort to develop drugs that are not only effective but also safe for human use.

The future direction of research on 7-ethyl-6-methyl-1-benzothiophene-2-carboxylic acid is likely to focus on expanding its applications through derivative synthesis and exploring new therapeutic targets. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications. As our understanding of disease mechanisms evolves, so too will the demand for innovative molecular entities like this one.